Cas no 1210786-19-8 (2-(Dimethylamino)ethanimidamide dihydrochloride)

• Product Name: 2-(Dimethylamino)ethanimidamide dihydrochloride
• CAS No: 1210786-19-8
• MF: C₄H₁₃Cl₂N₃
• MW: 174.072118520737
• CID: 4685802
• Update Time: 2025-08-05

2-(Dimethylamino)ethanimidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)ethanimidamide dihydrochloride
• 2-(Dimethylamino)acetimidamide dihydrochloride
• NE60995
• 2-(Dimethylamino)ethanimidamide dihydrochloride

• Inchi： 1S/C4H11N3.2ClH/c1-7(2)3-4(5)6;;/h3H2,1-2H3,(H3,5,6);2*1H
• InChI Key： GUEVAULORZITRU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)CC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Dimethylamino)ethanimidamide dihydrochloride

2-(Dimethylamino)ethanimidamide Dihydrochloride: An Overview of Its Properties and Applications

2-(Dimethylamino)ethanimidamide dihydrochloride (CAS No. 1210786-19-8) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N,N-Dimethylglycine dihydrochloride, is a derivative of glycine and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical characteristics, synthesis methods, biological activities, and potential applications of this compound.

The chemical formula of 2-(Dimethylamino)ethanimidamide dihydrochloride is C4H10N3·2HCl. It is a white crystalline solid that is highly soluble in water and polar organic solvents. The compound's molecular weight is 165.05 g/mol, and it has a melting point of approximately 245-247°C. The presence of the dimethylamino group and the amidine functionality imparts unique chemical reactivity and biological activity to this compound.

The synthesis of 2-(Dimethylamino)ethanimidamide dihydrochloride can be achieved through various methods. One common approach involves the reaction of dimethylamine with glyoxal in the presence of hydrochloric acid. This reaction yields the desired product with high purity and yield. Another method involves the reaction of N,N-dimethylglycine with hydrochloric acid, followed by dehydration to form the amidine derivative. These synthetic routes are well-documented in the literature and have been optimized for industrial-scale production.

In terms of biological activity, 2-(Dimethylamino)ethanimidamide dihydrochloride has shown promising results in various studies. Recent research has focused on its potential as a therapeutic agent for neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter levels and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the activation of specific receptors in the brain, leading to enhanced neuroprotection and neurogenesis.

Beyond its potential therapeutic applications, 2-(Dimethylamino)ethanimidamide dihydrochloride has also been explored for its use in drug delivery systems. Its ability to form stable complexes with various drugs makes it an attractive candidate for improving drug solubility and bioavailability. Research in this area has shown that incorporating this compound into drug formulations can enhance the therapeutic efficacy and reduce side effects associated with traditional drug delivery methods.

In addition to its biological applications, 2-(Dimethylamino)ethanimidamide dihydrochloride has found use in analytical chemistry as a derivatizing agent for gas chromatography (GC) and liquid chromatography (LC). The presence of the amidine group allows it to react with various analytes, forming stable derivatives that are more amenable to detection and quantification. This property has been exploited in the development of sensitive analytical methods for environmental monitoring, food safety testing, and clinical diagnostics.

The safety profile of 2-(Dimethylamino)ethanimidamide dihydrochloride is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any chemical substance, it should be handled with appropriate precautions to minimize exposure risks. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its stability and effectiveness.

In conclusion, 2-(Dimethylamino)ethanimidamide dihydrochloride (CAS No. 1210786-19-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an attractive candidate for research into neurological disorders, drug delivery systems, and analytical chemistry. As ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.